Cas no 33233-48-6 (6-bromo-2,3-dihydro-1H-pyrazolo[1,2-a]pyrazol-4-ium-2-ol)

• Product Name: 6-bromo-2,3-dihydro-1H-pyrazolo[1,2-a]pyrazol-4-ium-2-ol
• CAS No: 33233-48-6
• MF: C₆H₈BrN₂O
• MW: 204.044520378113
• CID: 917743
• PubChem ID: 418579
• Update Time: 2025-04-19

6-bromo-2,3-dihydro-1H-pyrazolo[1,2-a]pyrazol-4-ium-2-ol Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2,3-dihydro-1H-pyrazolo[1,2-a]pyrazol-4-ium-2-ol
• 6-Bromo-2,3-dihydro-1H-4lambda(5)-pyrazolo(1,2-a)pyrazol-2-ol
• AC1L9FXZ
• NSC102623
• 6-Bromo-2,3-dihydro-1H-4.lambda.~5~-pyrazolo[1,2-a]pyrazol-2-ol
• DTXSID90186887
• SCHEMBL22012658
• DS-014112
• 3-bromo-5-aza-1-azoniabicyclo[3.3.0]octa-1,3-dien-7-ol
• 2-bromo-6,7-dihydro-5H-pyrazolo[1,2-a]pyrazol-4-ium-6-ol
• NSC 102623
• 33233-48-6

• Inchi： 1S/C6H8BrN2O/c7-5-1-8-3-6(10)4-9(8)2-5/h1-2,6,10H,3-4H2/q+1
• InChI Key： VMISMJZLNZYZTD-UHFFFAOYSA-N
• SMILES： BrC1=CN2CC(C[N+]2=C1)O

Computed Properties

• Exact Mass: 281.90000
• Monoisotopic Mass: 202.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 29.04000
• LogP: -3.08340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrazoles